Cas no 1260870-50-5 (3-(4-bromo-2-methylphenyl)azetidine)

• Product Name: 3-(4-bromo-2-methylphenyl)azetidine
• CAS No: 1260870-50-5
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6469645
• PubChem ID: 129953712
• Update Time: 2025-06-08

3-(4-bromo-2-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)azetidine
• 1260870-50-5
• EN300-1898176

• Inchi： 1S/C10H12BrN/c1-7-4-9(11)2-3-10(7)8-5-12-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： GAEMNEVESLUXQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1CNC1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromo-2-methylphenyl)azetidine

Comprehensive Overview of 3-(4-bromo-2-methylphenyl)azetidine (CAS No. 1260870-50-5): Properties, Applications, and Research Insights

3-(4-bromo-2-methylphenyl)azetidine (CAS No. 1260870-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly explored for its bioactivity and synthetic versatility. With the rising demand for novel heterocyclic scaffolds in drug discovery, this compound's bromo and methyl substituents offer strategic handles for further functionalization, making it a valuable intermediate in medicinal chemistry.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of structurally diverse building blocks like 3-(4-bromo-2-methylphenyl)azetidine. Researchers frequently search for "azetidine derivatives in drug design" or "CAS 1260870-50-5 applications," reflecting its relevance in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors. Its lipophilic efficiency (LipE) and sp3-rich character align with modern strategies to improve drug-like properties, addressing challenges such as blood-brain barrier penetration and metabolic stability.

The synthesis of 3-(4-bromo-2-methylphenyl)azetidine typically involves palladium-catalyzed cross-coupling or ring-closing reactions, methods frequently optimized for green chemistry compliance. Environmental concerns have spurred interest in "sustainable synthesis of heterocycles," where this compound serves as a case study for minimizing hazardous byproducts. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, critical for preclinical studies.

Beyond pharmaceuticals, 3-(4-bromo-2-methylphenyl)azetidine finds niche applications in material science, particularly in designing organic semiconductors and ligands for catalysis. Its electron-withdrawing bromo group enhances π-stacking interactions, a property leveraged in OLED and photovoltaic research. Queries like "azetidine in optoelectronics" underscore its interdisciplinary appeal.

Ongoing research explores the compound's potential in neurodegenerative disease models, with studies focusing on its blood-brain barrier permeability—a hot topic in "CNS drug development." Computational tools like molecular docking predict its affinity for tau protein and amyloid-beta targets, aligning with Alzheimer's research trends. Meanwhile, its agrochemical potential is investigated for pest resistance management, responding to global food security challenges.

Regulatory and safety profiles of CAS 1260870-50-5 adhere to REACH and FDA guidelines, with data available on acute toxicity and ecotoxicology. Suppliers emphasize GMP-compliant production, addressing industry demands for "high-purity azetidine intermediates." Storage recommendations typically include inert atmosphere conditions to preserve stability.

In summary, 3-(4-bromo-2-methylphenyl)azetidine exemplifies the convergence of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with cutting-edge research queries ensure its continued relevance in scientific innovation.